Cas no 941209-04-7 (1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 941209-04-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• MDL: MFCD09392375
• CID: 4666534
• Update Time: 2025-05-30

1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,3-dimethyl-5-[(methylamino)methyl]-
• 1,3-dimethyl-5-[(methylamino)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• MDL： MFCD09392375
• Inchi： 1S/C8H13N3O2/c1-9-4-6-5-10(2)8(13)11(3)7(6)12/h5,9H,4H2,1-3H3
• InChI Key： VYDDVWFXIYSXKH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(CNC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Overview of 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 941209-04-7)

1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 941209-04-7) is a specialized organic compound belonging to the tetrahydropyrimidine class. Its unique structural features, including the dimethyl and methylamino functional groups, make it a subject of interest in pharmaceutical and biochemical research. This compound is often explored for its potential applications in drug development, particularly in modulating enzymatic activity or serving as a precursor for more complex molecules.

In recent years, the demand for tetrahydropyrimidine derivatives has surged due to their relevance in targeting neurological and metabolic disorders. Researchers are particularly intrigued by the methylamino moiety, which can enhance bioavailability and binding affinity in therapeutic agents. The compound's CAS No. 941209-04-7 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key questions users often ask is, "What are the synthetic routes for 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione?" The synthesis typically involves multi-step reactions, starting with the condensation of urea derivatives and carbonyl compounds, followed by selective methylation. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times, aligning with the industry's push for greener chemistry.

The compound's physicochemical properties are another area of interest. Its solubility in polar solvents like water and ethanol makes it suitable for formulation studies, while its stability under varying pH conditions is critical for storage and handling. These attributes are often highlighted in patent filings and research papers, underscoring its versatility.

From an SEO perspective, terms like "1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione uses" and "CAS 941209-04-7 suppliers" rank highly in search queries. This reflects the compound's commercial and academic demand. Additionally, discussions on platforms like ResearchGate and LinkedIn often focus on its potential in central nervous system (CNS) drug discovery, a hot topic in 2024.

Another trending angle is the compound's role in computational chemistry. Molecular docking studies using 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione have gained traction, as researchers leverage AI-driven tools to predict its interactions with biological targets. This aligns with the broader industry shift toward in silico drug design, reducing reliance on traditional trial-and-error methods.

Quality control is a recurring theme in user queries, with many asking, "How to analyze 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione purity?" Techniques like HPLC, NMR, and mass spectrometry are standard, but newer methods such as UPLC-MS/MS are gaining popularity for their sensitivity and speed. These advancements cater to the pharmaceutical industry's need for rapid, accurate analytics.

In conclusion, 1,3-dimethyl-5-(methylamino)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 941209-04-7) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with evolving synthetic and analytical technologies, position it as a valuable asset in both academic and industrial settings. As interest in small-molecule therapeutics continues to rise, this compound is poised to remain a focal point in scientific discourse.